Cas no 2228894-24-2 (6-(4-methoxypiperidin-4-yl)methyl-1H-indole)
6-(4-methoxypiperidin-4-yl)methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 6-(4-methoxypiperidin-4-yl)methyl-1H-indole
- EN300-1807195
- 6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole
- 2228894-24-2
-
- Inchi: 1S/C15H20N2O/c1-18-15(5-8-16-9-6-15)11-12-2-3-13-4-7-17-14(13)10-12/h2-4,7,10,16-17H,5-6,8-9,11H2,1H3
- InChI Key: MFQIGSRQFFAKMX-UHFFFAOYSA-N
- SMILES: O(C)C1(CC2=CC=C3C=CNC3=C2)CCNCC1
Computed Properties
- Exact Mass: 244.157563266g/mol
- Monoisotopic Mass: 244.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37Ų
6-(4-methoxypiperidin-4-yl)methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1807195-0.05g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1807195-0.1g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1807195-0.25g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1807195-0.5g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1807195-1.0g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1807195-2.5g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1807195-5.0g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1807195-10.0g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1807195-1g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1807195-5g |
6-[(4-methoxypiperidin-4-yl)methyl]-1H-indole |
2228894-24-2 | 5g |
$2858.0 | 2023-09-19 |
6-(4-methoxypiperidin-4-yl)methyl-1H-indole Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 6-(4-methoxypiperidin-4-yl)methyl-1H-indole
6-(4-Methoxypiperidin-4-yl)methyl-1H-indole: A Comprehensive Overview
The compound 6-(4-methoxypiperidin-4-yl)methyl-1H-indole, with the CAS number 2228894-24-2, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of indole, a heterocyclic aromatic compound, which is widely recognized for its role in various biological processes and its use as a scaffold in drug design.
The structure of 6-(4-methoxypiperidin-4-yl)methyl-1H-indole consists of an indole ring system with a substituted piperidine moiety. The piperidine ring is modified with a methoxy group at the 4-position, which introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such modifications in enhancing the pharmacokinetic properties of indole derivatives, making them more suitable for therapeutic applications.
One of the most promising areas of research involving this compound is its potential as a modulator of cellular signaling pathways. Indole derivatives are known to interact with various receptors and enzymes, and the addition of the 4-methoxypiperidine group in this compound has been shown to enhance its binding affinity to specific targets. For instance, recent findings suggest that 6-(4-methoxypiperidin-4-yl)methyl-1H-indole may act as an agonist or antagonist for certain G-protein coupled receptors (GPCRs), which are critical in regulating physiological processes such as inflammation, pain, and neurotransmission.
In addition to its pharmacological potential, this compound has also been explored for its role in materials science. The indole core provides a rigid structure that can be utilized in the synthesis of advanced materials, such as coordination polymers or metal-organic frameworks (MOFs). The presence of the piperidine group introduces flexibility and functional diversity, which can be tailored to specific applications in catalysis or sensing technologies.
From a synthetic perspective, the preparation of 6-(4-methoxypiperidin-4-yl)methyl-1H-indole involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is accessible for further studies. The development of efficient synthetic routes has been a focal point in recent literature, driven by the demand for scalable production methods in both academic and industrial settings.
The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. In vitro assays have demonstrated that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary animal studies have indicated that it may possess anti-inflammatory properties, which could be harnessed for treating conditions such as arthritis or neurodegenerative diseases.
Another area of active investigation is the study of this compound's metabolic profile and bioavailability. Understanding how it is absorbed, distributed, metabolized, and excreted in vivo is crucial for determining its suitability as a drug candidate. Recent pharmacokinetic studies have provided valuable data on its half-life and clearance rate, which are essential parameters for optimizing dosing regimens.
In conclusion, 6-(4-methoxypiperidin-4-yl)methyl-1H-indole represents a fascinating example of how structural modifications can enhance the functional properties of organic compounds. With its diverse applications spanning from drug discovery to materials science, this compound continues to be a subject of intense research interest. As new findings emerge from ongoing studies, it is anticipated that this molecule will play an increasingly important role in advancing both scientific knowledge and practical innovations.
2228894-24-2 (6-(4-methoxypiperidin-4-yl)methyl-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)